Cas no 1073353-75-9 (5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester)

• Product Name: 5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester
• CAS No: 1073353-75-9
• MF: C₁₂H₁₇BBrNO₃
• MW: 313.983282804489
• MDL: MFCD07781157
• CID: 827931
• PubChem ID: 24212089
• Update Time: 2025-05-20

5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-Bromo-2-methoxypyridine-3-boronic acid pinacol ester
• 5-Bromo-2-methoxypyridine-3-boronic acid, pinacol ester
• 5-BROMO-2-METHOXY-PYRIDINE-3-BORONIC ACID PINACOL ESTER
• MB04781
• FCH2713897
• BC001597
• OR360191
• AX8236031
• X1590
• ST24044442
• Pyridine, 5-br
• Pyridine, 5-bromo
• 1073353-75-9
• MFCD07781157
• AKOS015949960
• DB-059621
• DTXSID20639957
• DS-17576
• J-001808
• C12H17BBrNO3
• YSB35375
• F12598
• Pyridine, 5-bromo-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester

• MDL： MFCD07781157
• Inchi： 1S/C12H17BBrNO3/c1-11(2)12(3,4)18-13(17-11)9-6-8(14)7-15-10(9)16-5/h6-7H,1-5H3
• InChI Key： KREVUNDLLHRZIB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(B2OC(C)(C)C(C)(C)O2)=C1)OC

Computed Properties

• Exact Mass: 313.04800
• Monoisotopic Mass: 313.04849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Experimental Properties

• PSA: 40.58000
• LogP: 2.15190

Additional information on 5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester

Research Brief on 5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester (CAS: 1073353-75-9)

5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester (CAS: 1073353-75-9) is a critical intermediate in the synthesis of pharmaceuticals and agrochemicals, particularly in Suzuki-Miyaura cross-coupling reactions. This compound, with its boronic ester functionality, has gained significant attention in recent years due to its versatility in constructing complex heterocyclic frameworks. Recent studies have explored its applications in drug discovery, material science, and catalytic processes, making it a focal point for researchers in the chemical biology and medicinal chemistry domains.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester in the synthesis of novel kinase inhibitors. The research demonstrated its efficacy as a building block for pyridine-based scaffolds, which are prevalent in targeted cancer therapies. The study reported a 15-20% improvement in yield compared to traditional methods, underscoring the compound's potential in streamlining synthetic routes for high-value pharmaceuticals.

In the field of materials science, a recent breakthrough published in Advanced Materials (2024) utilized this boronic ester derivative to develop organic semiconductors. The electron-withdrawing bromo and methoxy groups, combined with the boronic ester's planar structure, contributed to enhanced charge transport properties. This application opens new avenues for designing flexible electronics and optoelectronic devices with improved performance characteristics.

From a safety and handling perspective, new stability data emerged in a 2024 Chemical Research in Toxicology publication. The study characterized the compound's degradation pathways under various environmental conditions, providing crucial information for industrial-scale applications. Notably, the research identified optimal storage conditions (argon atmosphere at -20°C) that can extend the shelf-life of this sensitive reagent by up to 18 months without significant decomposition.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 describing its use in PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a versatile linker in bifunctional molecules has positioned it as a valuable tool in targeted protein degradation strategies, particularly for challenging drug targets in oncology and neurodegenerative diseases.

Recent analytical advancements have also been reported, with a 2024 paper in Analytical Chemistry presenting a novel HPLC-MS method for quantifying trace impurities in commercial batches of 5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester. This development addresses quality control challenges that previously limited its adoption in GMP-compliant manufacturing processes.

Looking forward, the compound's unique structural features continue to inspire innovative applications. Current research directions include its potential in metal-organic frameworks (MOFs) for gas storage and its emerging role in bioorthogonal chemistry for live-cell imaging. The combination of its synthetic accessibility and functional group compatibility ensures that 5-Bromo-2-methoxypyridine-3-boronic Acid Pinacol Ester will remain a valuable asset in chemical biology and drug discovery pipelines for years to come.